Cas no 1373210-02-6 (n-Boc 5-(methylamino)pentan-1-ol)

• Product Name: n-Boc 5-(methylamino)pentan-1-ol
• CAS No: 1373210-02-6
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 5018640
• PubChem ID: 107202715
• Update Time: 2026-02-28

n-Boc 5-(methylamino)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• n-boc 5-(methylamino)pentan-1-ol
• CN(CCCCCO)C(=O)OC(C)(C)C
• tert-butyl N-(5-Hydroxypentyl)-N-methylcarbamate
• TERT-BUTYL (5-HYDROXYPENTYL)(METHYL)CARBAMATE
• AT11155
• CS-0226500
• n-boc5-(methylamino)pentan-1-ol
• SCHEMBL17267507
• 1373210-02-6
• MFCD30533779
• DB-159070
• EN300-7222957
• t-Butyl (5-hydroxypentyl)(methyl)carbamate
• N-(5-hydroxypentyl)-N-methylcarbamic acid 1,1-dimethylethyl ester
• n-Boc 5-(methylamino)pentan-1-ol

• Inchi： 1S/C11H23NO3/c1-11(2,3)15-10(14)12(4)8-6-5-7-9-13/h13H,5-9H2,1-4H3
• InChI Key： YSOOJRBYFOQOHW-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on n-Boc 5-(methylamino)pentan-1-ol

N-Boc 5-(methylamino)pentan-1-ol: A Key Intermediate in Modern Medicinal Chemistry

N-Boc 5-(methylamino)pentan-1-ol, with the CAS number 1373210-02-6, is a versatile and highly valuable intermediate in the field of medicinal chemistry. This compound, featuring a protected amine group and a linear aliphatic backbone, has garnered significant attention due to its utility in the synthesis of various pharmacologically active molecules. Its structural features make it an ideal candidate for further functionalization, enabling the development of novel therapeutic agents targeting a wide range of diseases.

The significance of N-Boc 5-(methylamino)pentan-1-ol lies in its ability to serve as a building block for more complex molecules. The Boc (tert-butoxycarbonyl) protecting group provides stability and selectivity during synthetic transformations, allowing chemists to introduce other functional groups without interference. This property is particularly crucial in multi-step syntheses where maintaining the integrity of reactive sites is essential. The presence of a methylamino group further enhances its reactivity, making it a valuable precursor for drugs that require amine-based pharmacophores.

Recent advancements in drug discovery have highlighted the importance of linear aliphatic chains in medicinal chemistry. Compounds with structures similar to N-Boc 5-(methylamino)pentan-1-ol have been shown to exhibit improved pharmacokinetic properties, including better solubility and bioavailability. For instance, studies have demonstrated that aliphatic side chains can influence the metabolic stability and binding affinity of drug candidates. This has led to increased interest in developing synthetic routes that incorporate such motifs efficiently.

In the context of modern pharmaceutical research, N-Boc 5-(methylamino)pentan-1-ol has found applications in the synthesis of bioactive peptides and peptidomimetics. The compound's ability to undergo selective modifications allows researchers to fine-tune the properties of these molecules, leading to enhanced efficacy and reduced side effects. For example, recent studies have utilized derivatives of this compound to develop novel antiviral agents that target specific viral proteases. The linear structure and protected amine group provide a scaffold that can be easily modified to achieve high specificity.

The role of N-Boc 5-(methylamino)pentan-1-ol extends beyond peptide synthesis. It has also been employed in the development of small-molecule drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier has been exploited in designing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Researchers have leveraged its structural features to create molecules that interact with neurotransmitter receptors, offering potential therapeutic benefits.

From a synthetic chemistry perspective, N-Boc 5-(methylamino)pentan-1-ol exemplifies the importance of well-designed intermediates in streamlining drug development processes. Its commercial availability has significantly reduced the time and cost associated with synthesizing complex molecules. This accessibility has empowered academic and industrial researchers to explore new chemical space more efficiently. The compound's robustness under various reaction conditions further underscores its utility as a reliable building block.

The growing demand for personalized medicine has also contributed to the relevance of N-Boc 5-(methylamino)pentan-1-ol. The ability to modify its structure allows for the creation of customized drug candidates tailored to individual patient needs. This approach aligns with the broader trend toward precision healthcare, where therapeutic agents are designed based on specific genetic or molecular profiles. The compound's versatility makes it an attractive choice for such applications.

In conclusion, N-Boc 5-(methylamino)pentan-1-ol (CAS no. 1373210-02-6) represents a cornerstone in contemporary medicinal chemistry. Its unique structural features and reactivity make it indispensable for synthesizing a diverse array of pharmacologically active compounds. As research continues to evolve, this compound is expected to remain at the forefront of drug discovery efforts, contributing to advancements that improve human health worldwide.